Hydridotetrakis(triphenylphosphine)rhodium(I)
Overview
Description
Hydridotetrakis(triphenylphosphine)rhodium(I) is a coordination complex with the formula HRh[P(C6H5)3]4. It consists of a Rh(I) center complexed to four triphenylphosphine (PPh3) ligands and one hydride. The molecule has idealized C3v symmetry . It is a homogeneous catalyst for hydrogenation and related reactions .
Synthesis Analysis
This compound can be prepared from Rhodium(III) Chloride or rhodium(III) acetylacetonate by reduction with Triethylaluminum in the presence of Triphenylphosphine .Molecular Structure Analysis
The molecular structure of Hydridotetrakis(triphenylphosphine)rhodium(I) consists of a Rh(I) center complexed to four triphenylphosphine (PPh3) ligands and one hydride . The molecule has idealized C3v symmetry .Chemical Reactions Analysis
Hydridotetrakis(triphenylphosphine)rhodium(I) is used as a catalyst for the hydrogenation of alkenes and hydrosilylation of alkynes .Physical And Chemical Properties Analysis
Hydridotetrakis(triphenylphosphine)rhodium(I) is a yellow solid that dissolves in aromatic solvents . It has a melting point of 162–163°C . It is slightly soluble in benzene, toluene, THF, and acetone .Scientific Research Applications
Hydroformylation of Olefins : Hydridocarbonyltris(triphenylphosphine)rhodium(I) is effective in hydroformylation reactions. It's used as a catalyst in supported liquid phase catalyst (SLPC) systems for olefin hydroformylation. The process can produce aldehydes like 2-ethyl-2-hexenal and propane, with catalyst deactivation influenced by impurities such as propadiene (Herman et al., 1987).
Catalyst Location and Activity : The catalytic sites of hydridocarbonyltris(triphenylphosphine)rhodium(I) are located at the gas-triphenylphosphine phase boundary in a heterogeneous hydroformylation system. The activity and apparent activation energy do not vary significantly between catalysts with liquid or solid triphenylphosphine (Gerritsen et al., 1980).
Hydroformylation Performance : The compound is also applied in the gas phase hydroformylation of propylene. Catalysts anchored via phosphine or phosphonite ligands show high stability and selectivity for n-butyraldehyde (Munck et al., 1981).
Catalysis at Ambient Conditions : Hydridocarbonyltris(triphenylphosphine)rhodium(I) efficiently catalyzes hydroformylation of alkenes at ambient temperatures and pressures, yielding high ratios of straight-chain to branched-chain aldehydes (Brown & Wilkinson, 1970).
Crystal Structure Analysis : The crystal structure of solvent-free Hydridotris(triphenylphosphine)rhodium, another related compound, has been analyzed, revealing a distorted square planar geometry (Hanusa & Evans, 1986).
Catalytic Activity in Hydrosilylation : Hydridocarbonyltris(triphenylphosphine)rhodium(I) demonstrates high initial activity in the hydrosilylation of hexene-1 compared to its homogeneous analogs (Michalska, 1977).
Safety And Hazards
This compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid ingestion and inhalation, avoid dust formation, and avoid contact with eyes, skin, or clothing .
properties
IUPAC Name |
rhodium;triphenylphosphane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/4C18H15P.Rh/c4*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;/h4*1-15H; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IGTVAJJAPJKARK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.[Rh] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C72H60P4Rh |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90475127 |
Source
|
| Record name | HRh(PPh3)4 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90475127 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
1152.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Hydridotetrakis(triphenylphosphine)rhodium(I) | |
CAS RN |
25869-38-9, 18284-36-1 |
Source
|
| Record name | HRh(PPh3)4 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90475127 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Hydridotetrakis(triphenylphosphine)rhodium(I) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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